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Introduction

The ability to accurately track cell proliferation, migration, and fate over extended periods is
crucial in many areas of biological research, including developmental biology, cancer research,
and regenerative medicine. 5'-Ethynyl-2'-deoxycytidine (EdC) is a nucleoside analog of
deoxycytidine that is emerging as a superior tool for long-term cell tracking.[1][2] During the S-
phase of the cell cycle, EAC is incorporated into newly synthesized DNA.[3] Its unique ethynyl
group allows for covalent labeling via a copper(l)-catalyzed azide-alkyne cycloaddition
(CuAAC), commonly known as "click chemistry".[3] This detection method is highly specific and
occurs under mild conditions, avoiding the harsh DNA denaturation required for the detection of
other nucleoside analogs like 5-bromo-2'-deoxyuridine (BrdU).[1][2][4]

A significant advantage of EJC for long-term studies is its lower cytotoxicity compared to other
thymidine analogs like EdU, especially when co-administered with thymidine.[1][2][5] This
makes EdC a more suitable option for experiments where maintaining cell viability and normal
function over time is critical.[5]

Principle of the Method

The EdC-based cell tracking method involves two main steps:
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« Incorporation: EdC is introduced to cells in vitro or administered to an organism in vivo. As
cells undergo DNA replication, DNA polymerases incorporate EdC into the newly
synthesized DNA strands in place of deoxycytidine.[5]

o Detection: The ethynyl group on the incorporated EdC serves as a handle for a bio-
orthogonal click chemistry reaction. A fluorescently labeled azide can then be used to
covalently bind to the alkyne group of EdC.[3] This reaction is highly efficient and specific,
and the mild reaction conditions help preserve cellular morphology and the antigenicity of
other cellular markers, making it ideal for multiplexing with other staining techniques.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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